Cas no 10484-39-6 (Pentyl 2-oxopropanoate)

• Product Name: Pentyl 2-oxopropanoate
• CAS No: 10484-39-6
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 1145918
• PubChem ID: 523903
• Update Time: 2025-04-20

Pentyl 2-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Pentyl 2-oxopropanoate
• DTXSID00335223
• LRMNRSQAFOMTLU-UHFFFAOYSA-N
• SCHEMBL1083216
• Pentyl pyruvate
• 10484-39-6

• Inchi： 1S/C8H14O3/c1-3-4-5-6-11-8(10)7(2)9/h3-6H2,1-2H3
• InChI Key： LRMNRSQAFOMTLU-UHFFFAOYSA-N
• SMILES： O(C(C(C)=O)=O)CCCCC

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų